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Compound of Interest

Compound Name: NPPM 6748-481

Cat. No.: B1681829

For Researchers, Scientists, and Drug Development Professionals

Introduction

NPPM 6748-481 is a potent and selective small molecule inhibitor of the yeast
phosphatidylinositol transfer protein (PITP), Sec14.[1][2][3] It belongs to the nitrophenyl(4-(2-
methoxyphenyl)piperazin-1-yl)methanones (NPPMs) class of compounds.[4] Due to its
specificity, NPPM 6748-481 serves as a valuable research tool for studying phosphoinositide
signaling pathways and the role of PITPs in various cellular processes.[4][5][6] These
application notes provide detailed protocols for the preparation of stock solutions and outline its
primary research applications.

Chemical Properties

A summary of the key chemical properties of NPPM 6748-481 is presented in the table below.
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Property Value Reference
CAS Number 432020-20-7 [1][7]
Molecular Formula C17H15CIFN303 [11[71[8]
Molecular Weight 363.77 g/mol [11[7]
Appearance Off-white to light yellow solid [1]

Purity > 99.60% [1]

Solubility and Stock Solution Preparation

Proper preparation of stock solutions is critical for experimental accuracy and reproducibility.
NPPM 6748-481 exhibits limited solubility in aqueous solutions but is soluble in organic
solvents such as Dimethyl Sulfoxide (DMSO).

Solubility Data:

Solvent

Concentration

Method

DMSO

100 mg/mL (274.90 mM)

Ultrasonic, warming, and
heating to 60°C are
recommended to achieve this
concentration.[1][9] It is also
noted that hygroscopic DMSO
can significantly impact
solubility, so using newly
opened DMSO is advised.[1]

DMSO

5 mg/mL

Clear solution.[7]

Protocol for Preparing a 10 mM Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of NPPM 6748-481.

Materials:
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NPPM 6748-481 solid compound

Anhydrous or newly opened Dimethyl Sulfoxide (DMSO)
Sterile, amber glass or polypropylene vials

Calibrated analytical balance

Vortex mixer

Water bath or heat block set to 60°C

Ultrasonic bath

Procedure:

Equilibrate: Allow the vial of NPPM 6748-481 to come to room temperature before opening to
prevent condensation.

Weigh: Accurately weigh the desired amount of NPPM 6748-481. For example, to prepare 1
mL of a 10 mM stock solution, weigh out 3.6377 mg of the compound.

Dissolve: Add the appropriate volume of fresh DMSO to the vial containing the weighed
compound. For 3.6377 mg, add 1 mL of DMSO.

Aid Solubilization:
o Vortex the solution vigorously for 1-2 minutes.

o If the compound is not fully dissolved, place the vial in a 60°C water bath or heat block for
5-10 minutes.[1]

o Follow by sonication in an ultrasonic bath for 10-15 minutes, or until the solution is clear.[1]

[9]

Aliquot: Once the solution is clear and homogenous, aliquot it into smaller, single-use
volumes in sterile vials to avoid repeated freeze-thaw cycles.
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o Storage: Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for
short-term storage (up to 1 month).[1] It is recommended to store the solutions under
nitrogen to maintain stability.[1]

Stock Solution Preparation Table:

The following table provides the required mass of NPPM 6748-481 to prepare stock solutions
at various concentrations and volumes.[1]

Desired

T Mass for 1 mL Mass for 5 mL Mass for 10 mL
1mM 0.364 mg 1.82 mg 3.64 mg
5 mM 1.82 mg 9.1 mg 18.2 mg
10 mM 3.64 mg 18.2 mg 36.4 mg

Applications and Mechanism of Action

NPPM 6748-481 is a selective inhibitor of the yeast phosphatidylinositol transfer protein (PITP)
Secl4.[1][2][3] PITPs are crucial for maintaining phosphoinositide homeostasis and are
involved in various signaling pathways. By inhibiting Sec14, NPPM 6748-481 can be used to
probe the functions of this protein in lipid signaling and membrane trafficking.

The inhibitory effect of NPPM 6748-481 on Sec14 disrupts the transfer of phosphatidylinositol
(Ptdins) and phosphatidylcholine (PtdCho) between membranes.[5] This leads to alterations in
phosphoinositide metabolism, particularly affecting the levels of phosphatidylinositol-4-
phosphate (Ptdins-4-P).[5]
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Caption: Mechanism of NPPM 6748-481 inhibition of Sec14.

Experimental Workflow

A typical experimental workflow for utilizing NPPM 6748-481 to study its effects on a cellular

process is outlined below.
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Caption: General experimental workflow using NPPM 6748-481.

Safety Precautions

As with any chemical reagent, appropriate safety precautions should be taken when handling
NPPM 6748-481. It is advisable to consult the Safety Data Sheet (SDS) for comprehensive
safety information. General safety guidelines include:

Wear appropriate personal protective equipment (PPE), including gloves, lab coat, and eye
protection.

Handle the compound in a well-ventilated area or a chemical fume hood.

Avoid inhalation of dust and contact with skin and eyes.

In case of contact, flush the affected area with copious amounts of water.
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For detailed safety information, refer to the manufacturer's Safety Data Sheet (SDS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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